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Compound of Interest

Compound Name: 4-amino-N-methylbenzamide

Cat. No.: B160978 Get Quote

This guide provides critical safety, logistical, and operational information for the handling and

disposal of 4-amino-N-methylbenzamide, a chemical compound used in various research and

development applications. Adherence to these protocols is paramount for ensuring a safe

laboratory environment and mitigating potential risks to researchers, scientists, and drug

development professionals.

Hazard Identification and Safety Precautions:

4-amino-N-methylbenzamide is classified as harmful if swallowed, causes skin irritation,

serious eye irritation, and may cause respiratory irritation.[1] It is crucial to handle this

compound with appropriate engineering controls and personal protective equipment to

minimize exposure.

Quantitative Data Summary
The following table summarizes the key quantitative data for 4-amino-N-methylbenzamide:
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Property Value Reference

CAS Number 6274-22-2 [1]

Molecular Formula C8H10N2O [1]

Molecular Weight 150.18 g/mol

Appearance
White to light yellow to light

orange powder to crystal
[2]

Melting Point 178.0 to 184.0 °C [2]

Purity >98.0% [2]

Hazard Statements: H302, H315, H319, H335[1]

Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352,

P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362+P364,

P403+P233, P405, P501[1]

Operational Plan: Handling and Disposal
This section outlines the step-by-step procedures for the safe handling and disposal of 4-
amino-N-methylbenzamide.

Engineering Controls
Ventilation: Always handle 4-amino-N-methylbenzamide in a well-ventilated area.[1] A

certified chemical fume hood is the primary engineering control to minimize inhalation

exposure.[3]

Eye Wash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary line of defense against exposure.
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Protection Level Equipment Purpose

Eye and Face Protection
Chemical splash goggles and

face shield

Goggles protect against

splashes; a face shield offers

broader protection.[3]

Hand Protection
Chemical-resistant gloves

(Nitrile or Neoprene)

To prevent skin contact.

Double-gloving is

recommended, with frequent

changes.[3]

Body Protection Flame-resistant laboratory coat
To protect skin and personal

clothing from contamination.[3]

Foot Protection
Closed-toe, chemical-resistant

shoes
To protect feet from spills.[3]

Respiratory Protection NIOSH-approved respirator

Required when working

outside a fume hood or if

engineering controls are

insufficient.[3]

Step-by-Step Handling Protocol
Preparation:

Conduct a thorough risk assessment for the planned experiment.

Don all required PPE before entering the handling area.

Weighing:

Weigh the solid compound inside a chemical fume hood or a ventilated balance enclosure

to avoid generating dust.[1]

Dissolving:

If preparing a solution, add the solid 4-amino-N-methylbenzamide to the solvent slowly

to prevent splashing.
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During Use:

Avoid all personal contact, including inhalation.[1]

Do not eat, drink, or smoke when using this product.[1]

Keep the container tightly closed when not in use.[1]

After Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Contaminated clothing should be removed and laundered before reuse.[1]

Emergency Procedures
Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes,

keeping eyelids open. Seek medical attention without delay.[1]

Skin Contact: Flush skin and hair with running water and soap if available. Seek medical

attention if irritation occurs.[1]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1]

Ingestion: Rinse mouth and immediately give a glass of water. Contact a poison control

center or doctor if you feel unwell.[1]

Disposal Plan
All waste containing 4-amino-N-methylbenzamide must be treated as hazardous waste.

Solid Waste: Collect solid waste, including contaminated consumables like weighing paper

and pipette tips, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing 4-amino-N-methylbenzamide in a labeled,

sealed, and appropriate solvent waste container.

General Guidelines:
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All waste containers must be clearly labeled with the full chemical name and associated

hazards.[5]

Do not mix with incompatible waste streams.[5]

Store waste in a designated and secure satellite accumulation area.[5]

Dispose of contents and container to an authorized hazardous or special waste collection

point in accordance with local regulations.[1]

Experimental Workflow and Safety Decision Making
The following diagrams illustrate the procedural workflows for handling 4-amino-N-
methylbenzamide.
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Operational Workflow for Handling 4-amino-N-methylbenzamide

Preparation

Handling (in Fume Hood)

Post-Handling & Disposal

Start: Receive Chemical

Conduct Risk Assessment

Don Appropriate PPE

Weigh Solid

Prepare Solution

Perform Experiment

Decontaminate Work Area

Segregate & Dispose Waste

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: Operational Workflow for Handling 4-amino-N-methylbenzamide.
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Emergency Response for 4-amino-N-methylbenzamide Exposure

action Exposure Event
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Caption: Emergency Response Decision Tree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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